Cas no 156970-79-5 (1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane)

• Product Name: 1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane
• CAS No: 156970-79-5
• MF: C₂₂H₃₂N₄
• MW: 352.516284942627
• MDL: MFCD09263309
• CID: 91967
• PubChem ID: 11121723
• Update Time: 2025-04-18

1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane Chemical and Physical Properties

Names and Identifiers

• 1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane
• 1,7-dibenzyl-1,4,7,10-tetrazacyclododecane
• N(1),N(7)-Dibenzylcyclen
• 1,4,7,10-Tetraazacyclododecane, 1,7-bis(phenylmethyl)-
• DTXSID30455988
• MFCD09263309
• 1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane, AldrichCPR
• 156970-79-5
• 1,7-Dibenzyl-1,4,7,10tetraaza-cyclododecane
• SCHEMBL152631
• G71610
• DB-250098

• MDL： MFCD09263309
• Inchi： 1S/C22H32N4/c1-3-7-21(8-4-1)19-25-15-11-23-13-17-26(18-14-24-12-16-25)20-22-9-5-2-6-10-22/h1-10,23-24H,11-20H2
• InChI Key： CLXIHHGLHPVIIQ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCNCCN(CC2C=CC=CC=2)CCNCC1

Computed Properties

• Exact Mass: 352.26300
• Monoisotopic Mass: 352.26269704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.025
• Boiling Point: 494.6°Cat760mmHg
• Flash Point: 262.2°C
• Refractive Index: 1.547
• PSA: 30.54000
• LogP: 2.71700
• Sensitiveness: Hygroscopic
• Solubility: Not determined

1,7-Dibenzyl-1,4,7,10-tetraazacyclododecane Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：